2-amino-5-(2-fluorophenyl)-4-methyl-1H-pyrrole-3-carbonitrile

• IUPAC Name: 2-amino-5-(2-fluorophenyl)-4-methyl-1H-pyrrole-3-carbonitrile
• InChI: InChI=1S/C12H10FN3/c1-7-9(6-14)12(15)16-11(7)8-4-2-3-5-10(8)13/h2-5,16H,15H2,1H3
• InChI Key: KVDWOQGDMAEJLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=C1C#N)N)C2=CC=CC=C2F
• Molecular Formula: C12H10FN3
• Molecular Weight: 215.23 g/mol

Description

2-amino-5-(2-fluorophenyl)-4-methyl-1H-pyrrole-3-carbonitrile, also known as AFMK, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. AFMK belongs to the class of pyrrole compounds, which are known to possess various biological activities.

Scientific Research Applications

• (2-amino-5-chlorophenyl)(4-fluorophenyl)methanone

  • Application: This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.
  • Method: The specific methods of application or experimental procedures are not provided.
  • Results: Sigma-Aldrich does not collect analytical data for this product.

• Methanone, (2-amino-5-chlorophenyl)(2-fluorophenyl)-

  • Application: This compound is used in chemical research.
  • Method: The specific methods of application or experimental procedures are not provided.
  • Results: The National Institute of Standards and Technology (NIST) uses its best efforts to deliver a high quality copy of the Database and to verify that the data contained therein have been selected on the basis of sound scientific judgment.

• 4-chloro-2-{(E)-[(4-fluorophenyl)imino]methyl}phenol

  • Application: This compound is used to synthesize a new series of Mn (II), Co (II), Ni (II), Cu (II), and Zn (II) complexes.
  • Method: The compound was synthesized in a methanolic medium.
  • Results: The specific results or outcomes obtained are not provided.

• Methyl 2-(4-amino-5-chloro-2-fluorophenyl)acetate

  • Application: This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.
  • Method: The specific methods of application or experimental procedures are not provided.
  • Results: Sigma-Aldrich does not collect analytical data for this product.

• 2-Amino-5-chlorobenzophenone

  • Application: This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.
  • Method: The specific methods of application or experimental procedures are not provided.
  • Results: Sigma-Aldrich does not collect analytical data for this product.

• 2-Amino-5-chloro-2′-fluorobenzophenone

  • Application: This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.
  • Method: The specific methods of application or experimental procedures are not provided.
  • Results: Sigma-Aldrich does not collect analytical data for this product.

• Methyl 2-(4-amino-5-chloro-2-fluorophenyl)acetate

  • Application: This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.
  • Method: The specific methods of application or experimental procedures are not provided.
  • Results: Sigma-Aldrich does not collect analytical data for this product.

• 2-Amino-5-chlorobenzophenone

  • Application: This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.
  • Method: The specific methods of application or experimental procedures are not provided.
  • Results: Sigma-Aldrich does not collect analytical data for this product.

• 2-Amino-5-chloro-2′-fluorobenzophenone

  • Application: This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.
  • Method: The specific methods of application or experimental procedures are not provided.
  • Results: Sigma-Aldrich does not collect analytical data for this product.

Synthesis routes and methods I

Procedure details

1-(2-Fluorophenyl)-1-acetamido-2-propanone (3.13 g) and malononitrile (1.49 g) were dissolved in methanol (15 ml) and the solution was stirred under ice-cooling. Then, 55% aqueous solution of potassium hydroxide was added to the above solution to adjust to pH 10. The reaction mixture was then warmed and stirred at 55-60° C. for 0.5 hour. After cooling, the reaction mixture was poured into iced water and the resulting crystals were collected by filtration. This crude crystalline product was recrystallized from methanol-water and, further, from benzene to provide the title compound as colorless crystals (0.72 g). m.p. 117-118° C.

Synthesis routes and methods II

Procedure details

To an ethanolic solution of 2-cyanoacetamidine prepared from 10 g of ethyl 2-cyanoacetimidate hydrochloride as in Reference Example 2 was added a solution of 2-bromo-2′-fluoropropiophenone (7.6 g) in ethanol dropwise under ice-cooling with stirring, and the mixture was then stirred at room temperature overnight. This reaction mixture was poured into iced water (500 g) and the resulting crystals were collected by filtration. The crude crystal crop was washed well with n-hexane, air-dried, and purified by flash chromatography (Kieselgel 60H, 90 g; eluent: 30% ethyl acetate/n-hexane). Recrystallization from benzene-n-hexane (1:1) yielded the title compound as colorless crystals (4.67 g). The physical constants of this product were in agreement with those of the product obtained in Example 5-(1).

Citations

Effects of intermediate-conductance Ca2+-activated K+ channel modulators on human prostate cancer cell proliferation

AS Parihar, MJ Coghlan, M Gopalakrishnan… - European journal of …, 2003 - Elsevier

The effects of 1-ethyl-2-benzimidazolinone (1-EBIO) and riluzole on human prostate cancer cells, LNCaP and PC-3, were evaluated using rubidium ( 86 Rb + ) efflux and proliferation …

Number of citations: 150 www.sciencedirect.com

Functional Analysis of Large Conductance Ca2+-Activated K+ Channels: Ion Flux Studies by Atomic Absorption Spectrometry

AS Parihar, DR Groebe, VE Scott, J Feng… - Assay and drug …, 2003 - liebertpub.com

Although techniques such as 86 Rb + flux provide a sensitive measure of K + channel activity, the relatively short half-life and high-energy emission, together with the quantities of …

Number of citations: 33 www.liebertpub.com

Recent Developments in the Pharmacology of Epithelial Ca2+-Activated K+ Channels

A Nardi, SP Olesen, P Christophersen - … of Epithelia in Health and Disease, 2016 - Springer

Calcium (Ca 2+ )-activated potassium (K + ) channels (K Ca ) in epithelia serve important functions in fluid and salt secretion and may be attractive targets for drug development for …

Number of citations: 1 link.springer.com

Recent Developments in the Pharmacology of Epithelial Ca2 +-Activated K+ Channels

A Nardi, SP Olesen, P Christophersen - … of Epithelia in Health and Disease …, 2020 - Springer

Calcium (Ca 2+ )-activated Potassium (K + ) channels (K Ca ) in epithelia serve important functions in fluid and salt secretion and may be attractive targets for drug development for …

Number of citations: 1 link.springer.com

Ca2+‐activated K+ channel (KCa) stimulation improves relaxant capacity of PDE5 inhibitors in human penile arteries and recovers the reduced efficacy of PDE5 …

R González‐Corrochano, JM La Fuente… - British Journal of …, 2013 - Wiley Online Library

Background and Purpose We have evaluated the influence of calcium‐activated potassium channels ( K Ca ) activation on cGMP ‐mediated relaxation in human penile tissues from non…

Number of citations: 43 bpspubs.onlinelibrary.wiley.com

Stimulation of large-conductance calcium-activated potassium channels inhibits neurogenic contraction of human bladder from patients with urinary symptoms and …

JM La Fuente, A Fernández, P Cuevas… - European Journal of …, 2014 - Elsevier

We have analysed the effects of large-conductance calcium-activated potassium channel (BK) stimulation on neurogenic and myogenic contraction of human bladder from healthy …

Number of citations: 19 www.sciencedirect.com